molecular formula C8H16ClNO2S B8393402 1-(2-Chloroethyl)-4-(methylsulfonyl)piperidine

1-(2-Chloroethyl)-4-(methylsulfonyl)piperidine

Cat. No.: B8393402
M. Wt: 225.74 g/mol
InChI Key: QNSSRBYXQNOQDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Chloroethyl)-4-(methylsulfonyl)piperidine is a useful research compound. Its molecular formula is C8H16ClNO2S and its molecular weight is 225.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H16ClNO2S

Molecular Weight

225.74 g/mol

IUPAC Name

1-(2-chloroethyl)-4-methylsulfonylpiperidine

InChI

InChI=1S/C8H16ClNO2S/c1-13(11,12)8-2-5-10(6-3-8)7-4-9/h8H,2-7H2,1H3

InChI Key

QNSSRBYXQNOQDJ-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1CCN(CC1)CCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(4-(methylsulfonyl)piperidin-1-yl)ethanol (620 mg, 2.99 mmol) and thionyl chloride (1.092 mL, 14.95 mmol) in dichloroethane (5 mL) was heated up at 74° C. for 4 hours. The reaction mixture was concentrated under reduced pressure to provide the crude, to the crude was added THF (10 mL), the grey precipitate was observed and collected. The solid was dried under vacuum for 20 hour to provide the desired product as grey solid (400 mg, 59%). LCMS: m/e 226.1 (M+H)+, 1.00 min (method 6).
Quantity
620 mg
Type
reactant
Reaction Step One
Quantity
1.092 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two
Yield
59%

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